7-Chloro-3-[(4-ethylphenyl)sulfonyl]-5-(4-methylpiperidin-1-yl)[1,2,3]triazolo[1,5-a]quinazoline

• IUPAC Name: 7-chloro-3-(4-ethylphenyl)sulfonyl-5-(4-methylpiperidin-1-yl)triazolo[1,5-a]quinazoline
• InChI: InChI=1S/C23H24ClN5O2S/c1-3-16-4-7-18(8-5-16)32(30,31)23-22-25-21(28-12-10-15(2)11-13-28)19-14-17(24)6-9-20(19)29(22)27-26-23/h4-9,14-15H,3,10-13H2,1-2H3
• InChI Key: GEIGJRHAFKZXJO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=C(N3N=N2)C=CC(=C4)Cl)N5CCC(CC5)C
• Molecular Formula: C23H24ClN5O2S
• Molecular Weight: 470.0 g/mol

Description

“7-Chloro-3-[(4-ethylphenyl)sulfonyl]-5-(4-methylpiperidin-1-yl)[1,2,3]triazolo[1,5-a]quinazoline” is a chemical compound with the molecular formula C23H24ClN5O2S and a molecular weight of 469.99. It belongs to the class of compounds known as quinazolines, which are important heterocycles in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound includes a quinazoline core, which is a bicyclic system consisting of two fused six-membered aromatic rings, a benzene ring and a pyrimidine ring. It also contains a triazolo group, which is a five-membered ring containing three nitrogen atoms.

Scientific Research Applications

Scientific Research Applications

In the broader context of scientific research, compounds similar to "7-Chloro-3-[(4-ethylphenyl)sulfonyl]-5-(4-methylpiperidin-1-yl)[1,2,3]triazolo[1,5-a]quinazoline" are typically explored for their pharmacological properties, such as their potential use as therapeutic agents. For example, derivatives of quinazoline, a core structure in the compound of interest, are often studied for their anticancer, antifungal, and antibacterial activities. These investigations aim to identify new treatments for various diseases by exploring the biological activity, mechanism of action, and therapeutic potential of novel synthetic compounds.

Pharmacokinetics and Pharmacodynamics

Although not directly related to the compound , research on similar pharmacological agents, like prazosin (a quinazoline derivative), provides insight into the pharmacokinetics (how the body processes a drug) and pharmacodynamics (the effects of a drug on the body) of these types of molecules. For instance, prazosin is known for its peripheral vasodilator effects used in treating hypertension and congestive heart failure, indicating the therapeutic potential of quinazoline derivatives in cardiovascular diseases (Jaillon, 1980).

Antimycotic Applications

Moreover, research on other compounds like sertaconazole, an antimycotic, underscores the importance of studying novel chemical entities for their potential application in treating fungal infections (Romaguera et al., 1992). This highlights the broader relevance of investigating new compounds for antimycotic activity.

Future Directions

The future directions in the research of such compounds could involve the exploration of their potential biological activities and the development of more efficient synthesis methods.